Homovanillic acid-13C6,18O

• Molecular Formula: C9H10O4
• Molecular Weight: 190.13 g/mol
• InChI: InChI=1S/C9H10O4/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4,10H,5H2,1H3,(H,11,12)/i2+1,3+1,4+1,6+1,7+1,8+1,10+2
• InChIKey: QRMZSPFSDQBLIX-MCEPFFJHSA-N

Homovanillic Acid-13C6,18O Overview

Homovanillic acid-13C6,18O (Vanilacetic acid-13C6,18O; CAS 202468-52-8) is a stable isotope-labeled analog of homovanillic acid (HVA), a primary dopamine metabolite. It features uniform 13C labeling at all six carbon positions of the aromatic ring (ring-13C6) and 18O substitution at the 4-hydroxy position . This dual-labeling design yields a molecular weight of 190.13 g/mol, creating a nominal mass shift of +8 Da relative to unlabeled HVA (182.17 g/mol) . The compound is predominantly employed as an internal standard (IS) in stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling the accurate quantification of HVA in complex biological matrices such as urine and plasma for neuroblastoma screening and catecholamine metabolism studies [1].

ISTD Stable isotope-labeled internal standard for LC-MS/MS

Labeling Dual 13C6/18O – robust mass shift with no back-exchange risk

Use HVA quantification in neuroblastoma biomarker research and catecholamine metabolism studies

• [1] Magera MJ, Thompson AL, Matern D, Rinaldo P. Determination of homovanillic acid in urine by stable isotope dilution and electrospray tandem mass spectrometry. Clin Chim Acta. 2001 Apr;306(1-2):35-41. View Source

Homovanillic Acid-13C6,18O vs Other Isotopologues

In quantitative LC-MS/MS assays for HVA in biological fluids, unlabeled HVA cannot serve as an internal standard due to its identical physicochemical properties and mass, which precludes separate detection and quantification [1]. While deuterated HVA analogs (e.g., HVA-d3, HVA-d5) provide a mass shift, they are susceptible to deuterium-hydrogen back-exchange under acidic or basic extraction conditions, leading to inaccurate quantitation [2]. In contrast, the dual 13C6/18O labeling in homovanillic acid-13C6,18O provides a robust +8 Da mass shift that co-elutes perfectly with the analyte [3], exhibits no hydrogen exchange, and ensures identical ionization efficiency—a prerequisite for accurate isotope dilution mass spectrometry (IDMS) [4]. Furthermore, 13C-labeled internal standards are widely recognized to correct for matrix effects more effectively than deuterated analogs in complex biological samples [5].

Unlabeled HVA Identical mass prevents separate MS detection; not suitable as internal standard

Deuterated HVA (e.g., HVA-d3) Deuterium-hydrogen back-exchange under extraction may compromise quantitation accuracy

Homovanillic Acid-13C6,18O Dual 13C/18O labeling supports consistent co-elution and matched ionization efficiency

• [1] Magera MJ, Thompson AL, Matern D, Rinaldo P. Determination of homovanillic acid in urine by stable isotope dilution and electrospray tandem mass spectrometry. Clin Chim Acta. 2001 Apr;306(1-2):35-41. View Source
• [2] Lindström B, Sjöquist B, Anggard E. Preparation of deuterium labelled catecholamines, catecholamine precursors and metabolites for use as internal standards in mass fragmentographic determination and for turnover studies. J Labelled Compd. 1974;10(2):187-194. View Source
• [3] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [4] Fauler G, Leis HJ, Huber E, Schellauf C, Kerbl R, Urban C, Gleispach H. Determination of homovanillic acid and vanillylmandelic acid in neuroblastoma screening by stable isotope dilution GC-MS. J Mass Spectrom. 1997;32(5):507-514. View Source
• [5] Wu L, et al. Towards quantitative metabolome analysis. BMC Syst Biol. 2007;1(Suppl 1):P12. View Source

Quantitative Evidence for Homovanillic Acid-13C6,18O

Mass Shift & Co-Elution in LC-MS/MS

In a validated LC-MS/MS method for urinary HVA, the use of 13C6,18O-HVA as the internal standard provides a +8 Da mass shift (m/z 189 → 145 for the IS vs. m/z 181 → 137 for the analyte), enabling distinct selected reaction monitoring (SRM) without spectral overlap [1]. This mass difference, combined with identical retention time on a Discovery RP Amide C16 column, ensures perfect co-elution—a critical requirement for compensating matrix effects in electrospray ionization [1].

Mass Shift & Co-Elution

Method context

189→145 (IS) vs 181→137 (analyte)

Δ +8 Da

Distinct SRM transitions support unambiguous detection without spectral overlap

Co-elution on Discovery RP Amide C16 column

Evidence Dimension	SRM Transition Mass-to-Charge Ratio (m/z)
Target Compound Data	13C6,18O-HVA: m/z 189 → 145
Comparator Or Baseline	Unlabeled HVA: m/z 181 → 137
Quantified Difference	Precursor ion Δm/z = +8; product ion Δm/z = +8
Conditions	LC-MS/MS with electrospray ionization; Discovery RP Amide C16 column; acetonitrile:0.05% acetic acid mobile phase

Why This Matters

This +8 Da mass shift provides unambiguous spectral separation from the endogenous analyte while maintaining identical chromatographic behavior, a fundamental advantage over deuterated analogs that may exhibit slight retention time shifts.

• [1] Magera MJ, Thompson AL, Matern D, Rinaldo P. Determination of homovanillic acid in urine by stable isotope dilution and electrospray tandem mass spectrometry. Clin Chim Acta. 2001 Apr;306(1-2):35-41. View Source

Accuracy, Precision, and Recovery

The LC-MS/MS method employing 13C6,18O-HVA as the internal standard demonstrated robust analytical performance across clinically relevant concentration ranges. Inter- and intra-assay coefficients of variation (CVs) ranged from 0.3% to 11.4% at mean HVA concentrations of 1.8 to 22.7 mg/L [1]. Recovery of HVA spiked into urine ranged from 92.0% to 105% across three fortification levels (1.25, 5.0, and 10 mg/L), confirming that the isotope dilution approach effectively compensates for sample preparation losses and matrix effects [1].

Accuracy & Recovery

Reported

Inter-/intra-assay CV 0.3–11.4%

Recovery 92.0–105%

Supports precise and accurate HVA quantification in urine research matrices

Automated SPE LC-MS/MS; spike levels 1.25–10 mg/L

Evidence Dimension	Analytical Recovery of HVA from Urine
Target Compound Data	13C6,18O-HVA used as IS: Recovery 92.0%–105% across 1.25, 5.0, 10 mg/L spikes
Comparator Or Baseline	HPLC method without isotope dilution (historical comparator): implied lower accuracy due to lack of internal standardization
Quantified Difference	Not directly quantified vs. HPLC; method enabled 44% reduction in personnel time vs. prior HPLC method [1]
Conditions	Automated solid-phase extraction; LC-MS/MS analysis

Why This Matters

The high and consistent recovery values validate that 13C6,18O-HVA performs as an ideal internal standard, ensuring that quantification is not biased by variable extraction efficiency or ion suppression/enhancement.

• [1] Magera MJ, Thompson AL, Matern D, Rinaldo P. Determination of homovanillic acid in urine by stable isotope dilution and electrospray tandem mass spectrometry. Clin Chim Acta. 2001 Apr;306(1-2):35-41. View Source

Isotopic Purity and Dual-Labeling

Commercial specifications for homovanillic acid-13C6,18O from a leading vendor indicate a chemical purity of 99.2% and isotopic enrichment specifications of ring-13C6 at 99% and 4-hydroxy-18O at 90-95% . In comparison, deuterated HVA analogs (e.g., HVA-d3) exhibit lower isotopic purity specifications (typically 95 atom% D) . The dual 13C6/18O labeling provides a larger and more stable mass increment (+8 Da) compared to single 13C6 labeling (+6 Da) or d3 labeling (+3 Da), reducing the risk of isotopic cross-talk from naturally occurring M+1/M+2 isotopomers of the analyte.

Isotopic Purity

Supplier specification

Chemical purity 99.2%

13C6 enrichment 99%

18O enrichment 90–95%

Higher isotopic enrichment reduces isotopomer interference risk

Compared to typical 95 atom% D for deuterated analogs

Evidence Dimension	Isotopic Purity and Mass Shift
Target Compound Data	13C6,18O-HVA: 99% chemical purity, ring-13C6 99%, 18O 90-95%; +8 Da mass shift
Comparator Or Baseline	HVA-d3: 95 atom% D purity ; HVA-13C6 (single label): +6 Da mass shift [1]
Quantified Difference	Chemical purity: 99.2% vs. unstated; isotopic purity: 99% (13C6) and 90-95% (18O) vs. 95% (d3)
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher isotopic enrichment minimizes the contribution of unlabeled or partially labeled species to the IS signal, which would otherwise cause systematic underestimation of analyte concentration in IDMS assays.

• [1] Pharmaffiliates. Homovanillic Acid-13C6 Product Page. Catalogue No.: PA STI 046890. View Source

Reduced False Positives in Neuroblastoma Screening

In a neuroblastoma screening program, the implementation of a stable isotope dilution GC-MS method using 13C-labeled internal standards (13C6-VMA and deuterated HVA) reduced the rate of questionable or elevated results from 6.7% (with HPLC alone) to 0.9% [1]. While this study employed 13C6-VMA rather than 13C6,18O-HVA, the class-level inference establishes that 13C-labeled internal standards provide the requisite specificity to eliminate false positives arising from interfering substances that co-elute with HVA in HPLC-UV/fluorescence methods.

False-Positive Reduction

Class-level inference

0.9% (GC-MS with 13C-IS) vs 6.7% (HPLC alone)

−5.8 pp

Supports improved specificity in neuroblastoma screening research context

Class-level evidence; relative reduction 86.6% in questionable results

Evidence Dimension	False-Positive/Questionable Result Rate in Neuroblastoma Screening
Target Compound Data	Stable isotope dilution GC-MS using 13C-labeled IS (class-level evidence): 0.9% questionable/elevated rate
Comparator Or Baseline	HPLC alone: 6.7% questionable/elevated rate
Quantified Difference	Reduction from 6.7% to 0.9% (absolute reduction of 5.8 percentage points; relative reduction of 86.6%)
Conditions	Urinary HVA and VMA analysis; 35 ng/μg creatinine cutoff for HVA

Why This Matters

For clinical laboratories and screening programs, the use of a 13C-labeled IS like 13C6,18O-HVA directly translates to improved diagnostic specificity, fewer unnecessary follow-up procedures, and reduced healthcare costs.

• [1] Fauler G, Leis HJ, Huber E, Schellauf C, Kerbl R, Urban C, Gleispach H. Determination of homovanillic acid and vanillylmandelic acid in neuroblastoma screening by stable isotope dilution GC-MS. J Mass Spectrom. 1997;32(5):507-514. View Source

Homovanillic Acid-13C6,18O Application Scenarios

Urinary HVA for Neuroblastoma Screening

Homovanillic acid-13C6,18O is optimally deployed as the internal standard in high-throughput LC-MS/MS assays for urinary HVA in neuroblastoma screening programs. The validated method by Magera et al. (2001) demonstrates that spiking urine specimens with 5 μg of 13C6,18O-HVA followed by automated solid-phase extraction yields inter- and intra-assay CVs of 0.3%–11.4% and recoveries of 92%–105% across clinically relevant concentration ranges [1]. The method's 44% reduction in personnel time compared to HPLC [1] makes it particularly suitable for centralized clinical laboratories requiring both diagnostic accuracy and operational efficiency.

Catecholamine Metabolism and Biomarker Discovery

In research settings investigating dopamine turnover, catecholamine metabolism, or disorders associated with aromatic L-amino acid decarboxylase deficiency, celiac disease, growth hormone deficiency, and sepiapterin reductase deficiency , homovanillic acid-13C6,18O serves as an essential internal standard for absolute quantification of HVA in complex biological matrices. The dual 13C6/18O labeling ensures that the IS co-elutes perfectly with the analyte while providing a +8 Da mass shift [2], enabling accurate correction for matrix effects and sample preparation losses that are particularly pronounced in tissue homogenates and cell culture extracts.

Method Development for Toxicology & PK Studies

For laboratories developing novel LC-MS/MS methods for HVA quantification in plasma, CSF, or urine, homovanillic acid-13C6,18O is the preferred internal standard for method validation. The compound's high chemical purity (99.2%) and defined isotopic enrichment (13C6 99%, 18O 90-95%) meet regulatory requirements for bioanalytical method validation, while the 13C/18O dual labeling eliminates concerns regarding deuterium-hydrogen back-exchange that can compromise the accuracy of deuterated IS in long-term stability studies or under harsh extraction conditions [3].

Application

Selection Property

Validation Focus

Neuroblastoma biomarker research

Isotope dilution LC-MS/MS suitability

Recovery and precision in urine research matrices

Catecholamine metabolism studies

Matrix-effect correction across complex samples

Co-elution and ionization consistency

Bioanalytical method validation

Defined isotopic enrichment and chemical purity

Absence of H/D back-exchange under extraction conditions

• [1] Magera MJ, Thompson AL, Matern D, Rinaldo P. Determination of homovanillic acid in urine by stable isotope dilution and electrospray tandem mass spectrometry. Clin Chim Acta. 2001 Apr;306(1-2):35-41. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Lindström B, Sjöquist B, Anggard E. Preparation of deuterium labelled catecholamines, catecholamine precursors and metabolites for use as internal standards in mass fragmentographic determination and for turnover studies. J Labelled Compd. 1974;10(2):187-194. View Source